N-(3-Fluorobenzyl)propan-1-amine
Overview
Description
N-(3-Fluorobenzyl)propan-1-amine is a chemical compound with the molecular formula C10H14FN . It is also known by other synonyms such as Benzenemethanamine, 3-fluoro-N-propyl-, and N-[(3-fluorophenyl)methyl]propan-1-amine . It is commonly used as a reagent in drug research .
Molecular Structure Analysis
The molecular weight of N-(3-Fluorobenzyl)propan-1-amine is 167.22 g/mol . The compound has a structure that includes a propylamine (propan-1-amine) group attached to a fluorobenzyl group . The canonical SMILES representation is CCCNCC1=CC(=CC=C1)F .Physical And Chemical Properties Analysis
N-(3-Fluorobenzyl)propan-1-amine is predicted to have a density of 0.993±0.06 g/cm3 and a boiling point of 211.7±15.0 °C . It has a vapor pressure of 0.18mmHg at 25°C and a refractive index of 1.49 .Scientific Research Applications
Pharmaceutical Intermediates
N-(3-Fluorobenzyl)propan-1-amine: is widely used in the synthesis of pharmaceutical intermediates . These intermediates are crucial for developing new drugs and treatments. The compound’s ability to introduce a fluorine atom into molecules makes it valuable for creating compounds with enhanced metabolic stability and bioavailability.
Organic Synthesis
In organic chemistry, N-(3-Fluorobenzyl)propan-1-amine serves as a reagent for various synthesis reactions . Its incorporation into different molecular frameworks helps in constructing complex organic molecules, which can be further utilized in medicinal chemistry and material science.
Drug Research
This compound is instrumental in drug research, particularly in the development of central nervous system (CNS) agents. The fluorine atom’s presence often contributes to the desired pharmacokinetic properties, making it a compound of choice for designing CNS-active drugs.
Agriculture
In the agricultural sector, N-(3-Fluorobenzyl)propan-1-amine finds applications in the synthesis of agrochemicals . The introduction of fluorine can lead to the development of herbicides and pesticides with improved activity and reduced environmental impact.
Industrial Applications
The industrial applications of N-(3-Fluorobenzyl)propan-1-amine include its use as a building block for various chemical products . Its versatility allows for its incorporation into polymers, dyes, and other industrial chemicals, enhancing their properties.
Research Compounds
N-(3-Fluorobenzyl)propan-1-amine: is also a precursor for research compounds used in various scientific studies . It can lead to the synthesis of novel compounds that can be tested for a range of biological activities, contributing to the discovery of new therapeutic agents.
Safety and Hazards
properties
IUPAC Name |
N-[(3-fluorophenyl)methyl]propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FN/c1-2-6-12-8-9-4-3-5-10(11)7-9/h3-5,7,12H,2,6,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OORHPLFSYCEZIP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=CC(=CC=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70238116 |
Source
|
| Record name | Benzenemethanamine, 3-fluoro-N-propyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70238116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
90389-86-9 |
Source
|
| Record name | Benzenemethanamine, 3-fluoro-N-propyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0090389869 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenemethanamine, 3-fluoro-N-propyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70238116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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